ethyl 2-(2-(4-fluorophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(3E)-2-(4-fluorophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-4,5-dioxopyrrolidin-1-yl]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C25H21FN2O5S/c1-4-33-24(32)22-14(3)27-25(34-22)28-19(15-9-11-17(26)12-10-15)18(21(30)23(28)31)20(29)16-7-5-13(2)6-8-16/h5-12,19,29H,4H2,1-3H3/b20-18+
• InChI Key: PFZQWOKLEXDGHQ-CZIZESTLSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)N2C(C(=C(C3=CC=C(C=C3)C)O)C(=O)C2=O)C4=CC=C(C=C4)F)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C(S1)N2C(/C(=C(/C3=CC=C(C=C3)C)\O)/C(=O)C2=O)C4=CC=C(C=C4)F)C
• Molecular Formula: C25H21FN2O5S
• Molecular Weight: 480.5 g/mol

Description

Ethyl 2-(2-(4-fluorophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate is a useful research compound. Its molecular formula is C25H21FN2O5S and its molecular weight is 480.51. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

A Convenient Synthesis of Thiazole-5-carboxylates highlights the synthesis of thiazole-5-carboxylate esters through photolysis, presenting a method potentially applicable to derivatives including ethyl 2-(2-(4-fluorophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)-4-methylthiazole-5-carboxylate (Fong et al., 2004).

Synthesis and tautomeric structures of some novel thiophene-based bis-heterocyclic monoazo dyes explores the creation of dyes through methods that might relate to the synthesis of complex thiazole derivatives, offering insights into the chemical properties and applications of such compounds (Karcı & Karcı, 2012).

Biological Applications and Evaluations

Thiazole-aminopiperidine hybrid analogues discusses the design, synthesis, and evaluation of thiazole-carboxylate derivatives as Mycobacterium tuberculosis GyrB inhibitors, showcasing the potential therapeutic applications of such molecules (Jeankumar et al., 2013).

Synthesis and Antitumor Activity of Amino Acid Ester Derivatives Containing 5-Fluorouracil presents the synthesis and in vitro antitumor activity evaluation of amino acid ester derivatives, suggesting a methodology that could be applied to the development of new compounds for cancer treatment (Xiong et al., 2009).